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Abstract
Potassium nitrosodisulfonate, commonly known as Fremy's salt, is a stable inorganic free

radical discovered by Edmond Frémy in 1845.[1][2] It serves as a powerful and selective

oxidizing agent in organic synthesis, most notably in the Teuber reaction for the conversion of

phenols and anilines into quinones.[2][3] Its unique reactivity as a nitroxide radical allows for

the introduction of nitrogen and oxygen functionalities into various organic substrates. This

document provides detailed application notes on the properties and synthetic uses of Fremy's

salt, along with comprehensive experimental protocols for its preparation and key reactions,

and essential safety guidelines.

Physicochemical Properties and Characterization
Fremy's salt is a bright yellowish-brown solid, but its aqueous solutions are a distinctive bright

violet due to the presence of the radical dianion, [ON(SO₃)₂]²⁻.[1] In its solid state, it exists as a

dimer, (K₄[ON(SO₃)₂]₂), which dissociates into the monomeric radical in solution.[2][4] As a
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long-lived free radical, it is a valuable standard in electron paramagnetic resonance (EPR)

spectroscopy, characterized by an intense spectrum with three equidistant lines.[1][5]

Table 1: Physicochemical Properties of Fremy's Salt

Property Value

Chemical Formula K₂[ON(SO₃)₂]

Molar Mass 268.33 g/mol

Appearance Yellowish-brown solid

CAS Number 14293-70-0

Stability

The solid can decompose spontaneously,

sometimes explosively.[2][6] Store as a slurry or

at low temperatures.[6]

Solubility Soluble in water, forming a violet solution.

Applications in Organic Synthesis
Fremy's salt is a selective oxidizing agent primarily used for the synthesis of quinones from

phenols and anilines, a transformation known as the Teuber reaction.[1][2] Its applications

extend to the oxidation of other functional groups and the introduction of nitrogen

functionalities.

The Teuber Reaction: Oxidation of Phenols and Anilines
The reaction with Fremy's salt is a cornerstone for quinone synthesis. It offers high selectivity

and good yields.

Phenols: Phenols are readily oxidized to the corresponding quinones.[2] The position of

oxidation is predictable:

p-Quinones are formed if the para-position of the phenol is unsubstituted.[7][8]

o-Quinones are formed if the para-position is substituted.[7] The stoichiometry typically

involves two equivalents of Fremy's salt for each equivalent of phenol.[2]
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Anilines: The oxidation of aromatic amines depends on the substitution pattern.[2]

Primary anilines can undergo oxidative condensation.[2] The first organic compound

oxidized by Fremy's salt was aniline, which was converted to nitrosobenzene.[9]

Secondary aromatic amines are oxidized to quinone imines, which can be subsequently

hydrolyzed to yield quinones.[2][4]

Click to download full resolution via product page

Table 2: Examples of Quinone Synthesis via Teuber Reaction

Substrate
Reagent
(equivalents)

Product Yield (%)

3,4-Dimethylphenol Fremy's Salt (2.5)
3,4-Dimethyl-o-

benzoquinone
49-50[3]

2,3,6-Trimethylphenol
Sodium

Nitrosodisulfonate

2,3,5-Trimethyl-p-

benzoquinone

~72 (based on starting

nitrite)

Resorcinol Derivative Fremy's Salt p-Quinone Derivative High Yield[8]

Indoline Fremy's Salt
5-Hydroxyindole (via

iminoquinone)
Not specified[4]

Other Oxidative Transformations
Fremy's salt is also capable of oxidizing other functional groups, expanding its utility in

synthetic chemistry.

Indolines: Oxidation of indolines with Fremy's salt can produce unstable iminoquinone

intermediates, which then isomerize to form 5-hydroxyindoles.[4]

Benzyl Alcohols: In aqueous alkali, Fremy's salt quantitatively oxidizes benzyl alcohols to the

corresponding aldehydes.[4]
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α-Amino Acids: Certain α-amino and α-hydroxy acids can be oxidized to the corresponding

α-keto acids.[9]

Experimental Protocols
Caution: Fremy's salt is a strong oxidizer and can be unstable. All manipulations should be

carried out with appropriate personal protective equipment (PPE) in a well-ventilated fume

hood.[10]

Protocol for Preparation of Fremy's Salt (Potassium
Nitrosodisulfonate)
This protocol is adapted from established literature procedures.[9][11] The synthesis involves

the formation of hydroxylaminedisulfonate followed by oxidation.

Materials:

Sodium nitrite (NaNO₂)

Sodium bisulfite (NaHSO₃)

Glacial acetic acid

Concentrated aqueous ammonia (NH₃)

Potassium permanganate (KMnO₄) or Lead(IV) oxide (PbO₂)

Potassium chloride (KCl)

Methanol

Ice

Procedure:

Preparation of Hydroxylaminedisulfonate:
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In a beaker immersed in an ice bath (maintain temp ≤ 5°C), dissolve 14 g of NaNO₂ in 40

ml of water.

With continuous stirring, add 80 g of crushed ice.

Slowly add a freshly prepared solution of 21 g of NaHSO₃ in 40 ml of water over 1 minute.

Add 8 ml of glacial acetic acid. After 3 minutes, add 15 ml of concentrated aqueous NH₃.

[11]

Oxidation:

Slowly add a saturated solution of KMnO₄ with vigorous stirring, keeping the temperature

below 5°C. The solution will turn from colorless to a deep purple/violet. Continue addition

until the purple color persists.

Precipitation and Isolation:

To the cold, purple solution, add a saturated solution of KCl dropwise with stirring. The

orange-yellow crystals of Fremy's salt will precipitate.[6]

Allow the mixture to stand in a refrigerator to maximize precipitation.

Collect the solid by suction filtration.

Washing and Drying:

Wash the precipitate with a cold wash mixture of concentrated NH₃ and methanol,

followed by acetone.[9]

Dry the product in a vacuum desiccator. For long-term storage, it is recommended to keep

the salt as a slurry in 0.5 M potassium carbonate at 0°C to prevent spontaneous

decomposition.[6]
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General Protocol for the Oxidation of a Phenol to an o-
Quinone (Example: 3,4-Dimethylphenol)
This protocol is adapted from Organic Syntheses.[3]

Materials:

3,4-Dimethylphenol

Fremy's Salt (Dipotassium nitrosodisulfonate)

Sodium dihydrogen phosphate (NaH₂PO₄)

Diethyl ether

Chloroform

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Prepare a buffer solution by dissolving 15 g of NaH₂PO₄ in 5 L of distilled water in a large

separatory funnel.

Add 90 g (0.33 mole) of Fremy's salt to the buffer and shake to dissolve the radical. The

solution will be purple.

Prepare a solution of 16 g (0.13 mole) of 3,4-dimethylphenol in 350 ml of diethyl ether.

Quickly add the phenol solution to the Fremy's salt solution. Shake the mixture vigorously for

20 minutes. The color will change to red-brown.

Extract the resulting o-quinone with three portions of chloroform (total 1.2 L).

Combine the organic layers and dry them over anhydrous Na₂SO₄.

Filter and evaporate the solvent under reduced pressure at a low temperature (20–23°C) to

avoid dimerization of the product.
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The resulting red-brown crystals can be further purified by slurrying with ice-cold ether and

collecting via filtration. The expected yield is 49-50%.[3]

Safety and Handling
Fremy's salt presents several hazards that require careful handling procedures.

Table 3: GHS Hazard Information for Fremy's Salt

Pictogram GHS Code Hazard Statement
Precautionary
Statement

GHS02: Flammable H260

In contact with water

releases flammable

gases which may

ignite spontaneously.

P223: Do not allow

contact with water.

GHS07: Exclamation

Mark
H302, H312, H332

Harmful if swallowed,

in contact with skin, or

if inhaled.

P280: Wear protective

gloves/protective

clothing/eye

protection.

P301+P312: IF

SWALLOWED: Call a

POISON

CENTER/doctor if you

feel unwell.

Handling: Use in a well-ventilated area, avoiding dust generation. Avoid contact with skin,

eyes, and clothing. Wash thoroughly after handling.[10] The material is air and moisture-

sensitive.[10]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

the container tightly closed. For enhanced stability, deep freeze storage (below -20°C) or

storage as a slurry is recommended.[6][10]

Disposal: Dispose of chemical waste in accordance with local regulations. Do not allow it to

enter drains or watercourses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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